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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458

An experimental setup for reflux reactions is crucial for synthesizing various organic
compounds, and it is particularly applicable to reactions involving 3-Bromo-1-propanol. This
setup allows for heating a reaction mixture for an extended period without the loss of solvent or
reactants through evaporation.[1][2]

Physicochemical Properties of 3-Bromo-1-propanol

3-Bromo-1-propanol is a versatile reagent in organic synthesis, serving as a key intermediate
in the creation of more complex molecules, especially within the pharmaceutical and fine
chemical industries.[3] It is a light yellow to yellow liquid with a boiling point of 175.3°C at
standard atmospheric pressure.[3]
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Property Value

CAS Number 627-18-9

Molecular Formula C3H7BrO

Molecular Weight 138.99 g/mol

Appearance Light yellow to yellow liquid[3]
Boiling Point 175.3 £ 0.0 °C at 760 mmHg|[3]
Density 1.537 g/mL at 25 °C

Refractive Index n20/D 1.488

Purity >95.0%[3]

Application Note: Synthesis Involving 3-Bromo-1-
propanol under Reflux

A common application of a reflux setup is in nucleophilic substitution reactions where 3-Bromo-
1-propanol acts as a building block. For instance, it can be used in the synthesis of fluorescent
halide-sensitive quinolinium dyes and chiral, quaternary prolines. The reflux technique ensures
that the reaction can be maintained at the boiling point of the solvent to increase the reaction
rate without the volatile components escaping.[1][4]

Experimental Setup and Protocol

A standard reflux apparatus is required for reactions involving the heating of volatile organic
liquids.[5] This setup allows for the continuous boiling of the reaction mixture while condensing
the vapors and returning them to the flask, thus preventing the loss of material.[1][4]

Apparatus Required:
e Round-bottom flask
o Heating mantle or water/oil bath on a hot plate[5][6]

e Magnetic stirrer and stir bar or boiling stones[6]
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Condenser (e.g., Liebig, Graham, or Allihn)[7]
Rubber tubing for water circulation[6]
Clamps and a ring stand[6]

Drying tube or gas outlet, if necessary[6][8]
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/Experimental Workflow for Reflux Reaction\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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